Cas no 78418-64-1 (12-Methyl-oxa-cyclododec-6-en-2-one)

• Product Name: 12-Methyl-oxa-cyclododec-6-en-2-one
• CAS No: 78418-64-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 576826
• Update Time: 2024-03-01

12-Methyl-oxa-cyclododec-6-en-2-one Chemical and Physical Properties

Names and Identifiers

• Oxacyclododec-6-en-2-one,12-methyl-, (6Z)-
• Oxacyclododec-6-en-2-one,12-methyl-, (Z)-
• Phoracantholide M
• 12-Methyl-oxa-cyclododec-6-en-2-one
• LDWZVYJMOWTMFA-RQOWECAXSA-N
• LMFA07040041

• Inchi： 1S/C12H20O2/c1-11-9-7-5-3-2-4-6-8-10-12(13)14-11/h2,4,11H,3,5-10H2,1H3/b4-2-
• InChI Key： LDWZVYJMOWTMFA-RQOWECAXSA-N
• SMILES： O1C(CCCC=CCCCCC1C)=O |c:5|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues